![molecular formula C13H18Cl2N2O2 B2638825 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide hydrochloride CAS No. 1046757-41-8](/img/structure/B2638825.png)
2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide hydrochloride
Overview
Description
“2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide hydrochloride” is a chemical compound with the molecular formula C13H18Cl2N2O2 and a molecular weight of 305.2 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H17ClN2O2.ClH/c14-9-13(17)15-12-3-1-11(2-4-12)10-16-5-7-18-8-6-16;/h1-4H,5-10H2,(H,15,17);1H . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
The physical form of “this compound” is a powder . It should be stored at room temperature .
Scientific Research Applications
Synthesis and Antimicrobial Properties
A study explored the synthesis of novel analogues related to 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide and evaluated their antimicrobial activity. These compounds exhibited significant in vitro activity against various fungal and bacterial strains, indicating their potential as biologically active agents for developing new antimicrobial treatments (Jayadevappa, Nagendrappa, Umesh, & Chandrashekar, 2012).
Corrosion Inhibition
Another research focus is the use of morpholin-4-ylmethyl acetamide derivatives as corrosion inhibitors. Studies have shown that these compounds can significantly inhibit corrosion in metal surfaces in acidic environments. Their effectiveness as corrosion inhibitors makes them valuable for protecting industrial machinery and infrastructure (Nasser & Sathiq, 2016).
Antimalarial Activity
Research into the antimalarial properties of related compounds has revealed that certain derivatives exhibit potent activity against Plasmodium berghei, a parasite that causes malaria in rodents. These findings suggest potential avenues for developing new antimalarial drugs (Werbel et al., 1986).
Broad-Spectrum Antifungal Agents
Compounds derived from 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide have also been identified as effective broad-spectrum antifungal agents, showing activity against Candida and Aspergillus species. This antifungal activity, combined with improvements in plasmatic stability, underscores their potential for treating fungal infections (Bardiot et al., 2015).
Safety and Hazards
The safety information for “2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide hydrochloride” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Properties
IUPAC Name |
2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O2.ClH/c14-9-13(17)15-12-3-1-11(2-4-12)10-16-5-7-18-8-6-16;/h1-4H,5-10H2,(H,15,17);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMPSDBKFKOQTFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)NC(=O)CCl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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